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Compound of Interest

Compound Name: 4-Bromobutylphosphonic acid

Cat. No.: B1666324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 4-
Bromobutylphosphonic acid, a compound of interest in various research and development

applications. The information is presented to be a definitive resource for professionals requiring

precise data for experimental design, chemical synthesis, and analytical analysis.

Molecular Composition and Weight
The molecular formula for 4-Bromobutylphosphonic acid is C4H10BrO3P.[1][2][3] Its

molecular weight is a fundamental chemical property derived from the sum of the atomic

weights of its constituent atoms.

The experimentally determined and commonly cited molecular weight for 4-
Bromobutylphosphonic acid is approximately 217.00 g/mol .[1][3] A more precise mass is

216.998161 g/mol .[2] The following tables provide a comprehensive summary of the atomic

and molecular weights.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 4 12.011[4] 48.044

Hydrogen H 10 1.008[5] 10.080

Bromine Br 1 79.904[6] 79.904

Oxygen O 3 15.999[7] 47.997

Phosphorus P 1 30.974[8] 30.974

Total 216.999

Property Value

Molecular Formula C4H10BrO3P

Molecular Weight 217.00 g/mol [1][3]

Exact Mass 215.955 u[2]

Methodology for Molecular Weight Determination
The molecular weight of a chemical compound such as 4-Bromobutylphosphonic acid is

determined by calculating the sum of the atomic weights of all atoms present in its molecular

formula.

Experimental Protocol:

Identify the Molecular Formula: The first step is to ascertain the precise molecular formula of

the compound. For 4-Bromobutylphosphonic acid, this has been established as

C4H10BrO3P.

Determine Atomic Weights: The standard atomic weight of each constituent element is

obtained from the Periodic Table as established by the International Union of Pure and

Applied Chemistry (IUPAC).

Atomic weight of Carbon (C) ≈ 12.011 amu[4]
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Atomic weight of Hydrogen (H) ≈ 1.008 amu[5]

Atomic weight of Bromine (Br) ≈ 79.904 amu[6]

Atomic weight of Oxygen (O) ≈ 15.999 amu[7]

Atomic weight of Phosphorus (P) ≈ 30.974 amu[8]

Calculate Total Molecular Weight: The number of atoms of each element is multiplied by its

respective atomic weight. These values are then summed to yield the total molecular weight

of the compound.

(4 x 12.011) + (10 x 1.008) + (1 x 79.904) + (3 x 15.999) + (1 x 30.974) = 216.999 amu

This calculated value is consistent with the cited molecular weight of 217.00 g/mol .

Logical Relationship for Molecular Weight
Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of a

chemical compound.
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Identify Molecular Formula
(e.g., C4H10BrO3P)

Determine Atomic Weights of Constituent Elements
(C, H, Br, O, P)

Multiply Atomic Weight by Atom Count for Each Element

Sum the Weights of All Elements

Result: Molecular Weight

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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